![molecular formula C18H23NO3S B288479 N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide](/img/structure/B288479.png)
N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide
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Overview
Description
N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide, also known as BEMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.
Mechanism of Action
The mechanism of action of N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide as a carbonic anhydrase inhibitor involves the binding of the compound to the active site of the enzyme, thereby blocking its activity and preventing the conversion of carbon dioxide to bicarbonate ions. This mechanism has been shown to be effective in reducing intraocular pressure in glaucoma patients, as well as in the treatment of epilepsy and other neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the reduction of intraocular pressure, and the modulation of neurotransmitter release in the brain. In addition, this compound has been shown to possess antioxidant and anti-inflammatory properties, which may have potential therapeutic applications in the treatment of various diseases, such as cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide is its high stability and solubility in various organic solvents, which makes it an ideal candidate for use in various organic transformations and metal ion coordination complexes. However, this compound has certain limitations, such as its relatively high cost and limited availability, which may limit its widespread use in research.
Future Directions
There are several future directions for research on N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide, including the development of new synthetic methods for the compound, the investigation of its potential as a catalyst for various organic transformations, and the exploration of its therapeutic potential in the treatment of various diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound as a carbonic anhydrase inhibitor and to identify potential side effects and toxicity associated with its use.
Synthesis Methods
The synthesis of N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide involves the reaction of benzenesulfonyl chloride with N-benzyl-4-ethoxy-2,3,5-trimethyl aniline in the presence of a base, such as triethylamine. The resulting product is then purified through column chromatography to obtain this compound in high purity and yield.
Scientific Research Applications
N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide has been extensively studied for its potential applications as a ligand for metal ion coordination complexes, as well as a catalyst for various organic transformations. In addition, this compound has shown promising results as an inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes, including acid-base balance and respiration.
properties
Molecular Formula |
C18H23NO3S |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
N-benzyl-4-ethoxy-2,3,5-trimethylbenzenesulfonamide |
InChI |
InChI=1S/C18H23NO3S/c1-5-22-18-13(2)11-17(14(3)15(18)4)23(20,21)19-12-16-9-7-6-8-10-16/h6-11,19H,5,12H2,1-4H3 |
InChI Key |
DKVVIEAQAZCSPN-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C(=C(C=C1C)S(=O)(=O)NCC2=CC=CC=C2)C)C |
Canonical SMILES |
CCOC1=C(C(=C(C=C1C)S(=O)(=O)NCC2=CC=CC=C2)C)C |
Origin of Product |
United States |
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